![molecular formula C23H45N3O B1196384 Oncinotine CAS No. 21008-79-7](/img/structure/B1196384.png)
Oncinotine
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Overview
Description
Oncinotine is a natural product found in Oncinotis tenuiloba with data available.
Scientific Research Applications
Synthesis of Oncinotine
This compound and its analog neothis compound have been synthesized using efficient ring-closing metathesis reactions, utilizing components like 2-allylpiperidine, 9-decenoic acid, and diamines. This synthesis highlights this compound's chemical structure and its potential as a natural alkaloid for further research (Hou, Cheng, & Wang, 2004).
Nitrogen Compound Metabolism Studies
While not directly on this compound, research by Professor John William Gorrod includes the metabolic study of nitrogen-containing drugs and xenobiotics, providing insights into how similar compounds like this compound could be metabolized and interact in biological systems (Ulgen & Sevinc, 2017).
Pharmacogenetics Research
The NIH Pharmacogenetics Research Network (PGRN) studies the correlation between drug response and genetic variation, which can be relevant to this compound's applications in pharmacogenetics, especially concerning nitrogen-containing compounds (Giacomini et al., 2007).
Translational Modeling in Oncology
Mathematical modeling in oncology is crucial for predicting the clinical efficacy and toxicity of antineoplastic agents, which could be relevant for this compound if explored as a potential cancer treatment (Zhu, 2018).
Carcinogenicity Studies
While not directly related to this compound, studies on the carcinogenicity of various substances, such as red and processed meat, provide a framework for understanding how this compound might be investigated for its potential carcinogenic or anticarcinogenic properties (Bouvard et al., 2015).
Properties
21008-79-7 | |
Molecular Formula |
C23H45N3O |
Molecular Weight |
379.6 g/mol |
IUPAC Name |
(17R)-5-(4-aminobutyl)-1,5-diazabicyclo[15.4.0]henicosan-6-one |
InChI |
InChI=1S/C23H45N3O/c24-17-10-12-19-26-21-13-20-25-18-11-9-15-22(25)14-7-5-3-1-2-4-6-8-16-23(26)27/h22H,1-21,24H2/t22-/m1/s1 |
InChI Key |
BMGOFEXYTOOWHE-JOCHJYFZSA-N |
Isomeric SMILES |
C1CCCCCC(=O)N(CCCN2CCCC[C@H]2CCCC1)CCCCN |
SMILES |
C1CCCCCC(=O)N(CCCN2CCCCC2CCCC1)CCCCN |
Canonical SMILES |
C1CCCCCC(=O)N(CCCN2CCCCC2CCCC1)CCCCN |
synonyms |
oncinotine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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